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Compound of Interest

Compound Name: Carboxyamidotriazole Orotate

Cat. No.: B1684363 Get Quote

Introduction
Carboxyamidotriazole Orotate (CTO) is the orotate salt of Carboxyamidotriazole (CAI), a

small molecule inhibitor of non-voltage-operated calcium channels.[1] By modulating

intracellular calcium levels, CTO disrupts calcium-dependent signal transduction pathways,

leading to anti-angiogenic, anti-proliferative, and anti-invasive effects.[1][2] Its mechanism of

action involves the inhibition of signaling pathways such as those mediated by EGFR, MEK,

RAS, HDAC, HSP90, WNT-β catenin, and VEGF.[2][3] Given its therapeutic potential,

understanding the stability of CTO in common laboratory solvents is critical for ensuring the

integrity and reproducibility of experimental results.

Dimethyl sulfoxide (DMSO) is a widely used solvent for the storage of small molecules for in

vitro and in vivo studies due to its excellent solubilizing properties. However, the long-term

stability of compounds in DMSO can be influenced by factors such as storage temperature,

water content, and freeze-thaw cycles. This application note provides a comprehensive

overview of the long-term stability of Carboxyamidotriazole Orotate in DMSO, including

detailed protocols for stability assessment and data presentation.
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Materials

Procedure

CTO Powder

Anhydrous DMSO

Amber Glass Vial

Analytical Balance

Vortex Mixer

Weigh CTO Powder Add DMSO Vortex to Dissolve Store Appropriately
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Experimental Setup

Time-Point Analysis

Prepare 10 mM CTO in DMSO

Aliquot Samples

Store at -80°C, -20°C, 4°C, and RT

Analyze at 0, 1, 3, 6, 12 months

Dilute sample with mobile phase

Inject into HPLC system

Acquire chromatograms

Calculate % remaining CTO

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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